![molecular formula C19H21NO2 B7514764 (2-Benzylphenyl)-(3-hydroxypiperidin-1-yl)methanone](/img/structure/B7514764.png)
(2-Benzylphenyl)-(3-hydroxypiperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2-Benzylphenyl)-(3-hydroxypiperidin-1-yl)methanone, also known as BHPM, is a novel compound that has gained significant attention in recent years due to its potential therapeutic applications. BHPM belongs to the class of piperidine-based compounds and has been found to exhibit promising biological activities.
Mechanism of Action
The mechanism of action of (2-Benzylphenyl)-(3-hydroxypiperidin-1-yl)methanone is not fully understood. However, it has been suggested that this compound may exert its biological activities through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been found to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. This compound has also been found to reduce pain and inflammation in animal models of arthritis. In addition, this compound has been found to induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of (2-Benzylphenyl)-(3-hydroxypiperidin-1-yl)methanone is its broad range of biological activities, which makes it a promising candidate for the development of novel therapeutics. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
There are several future directions for the research on (2-Benzylphenyl)-(3-hydroxypiperidin-1-yl)methanone. One direction is to investigate the potential of this compound as a therapeutic agent for various inflammatory conditions, such as arthritis and inflammatory bowel disease. Another direction is to explore the potential of this compound as an anticancer agent, either alone or in combination with other chemotherapeutic agents. Additionally, further studies are needed to optimize the synthesis method of this compound and improve its solubility in water.
Synthesis Methods
(2-Benzylphenyl)-(3-hydroxypiperidin-1-yl)methanone can be synthesized through a multi-step reaction process involving the condensation of 2-benzylphenylacetonitrile with 3-hydroxypiperidine in the presence of a base. The resulting intermediate is then reduced to obtain this compound. The purity of this compound can be further improved through recrystallization.
Scientific Research Applications
(2-Benzylphenyl)-(3-hydroxypiperidin-1-yl)methanone has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and antitumor effects. Studies have shown that this compound can inhibit the production of inflammatory cytokines and reduce pain in animal models. This compound has also been found to induce apoptosis in cancer cells and inhibit tumor growth.
properties
IUPAC Name |
(2-benzylphenyl)-(3-hydroxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2/c21-17-10-6-12-20(14-17)19(22)18-11-5-4-9-16(18)13-15-7-2-1-3-8-15/h1-5,7-9,11,17,21H,6,10,12-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNYSPETXDBUJTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=CC=C2CC3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.